Cas no 1638767-99-3 (2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1638767-99-3
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD27987389
• CID: 4610292
• PubChem ID: 118997941
• Update Time: 2025-06-28

2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 2-chloro-7-methylpyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• SB14078
• P14383
• 2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• AKOS027336926
• CS-0051923
• AS-52109
• 1638767-99-3
• DB-192808

• MDL： MFCD27987389
• Inchi： 1S/C8H6ClN3O2/c1-12-5(7(13)14)2-4-3-10-8(9)11-6(4)12/h2-3H,1H3,(H,13,14)
• InChI Key： KVUGZODVGSOSFU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=C(C(=O)O)N(C)C2=N1

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: N/A℃

2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

Introduction to 2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 1638767-99-3)

2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, identified by its CAS number 1638767-99-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both chloro and carboxylic acid functional groups in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically active agents.

The< strong>pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often incorporated into molecules targeting diverse biological pathways. Its significance stems from its ability to interact with biological targets such as enzymes and receptors, modulating their activity. In particular, derivatives of this scaffold have been explored for their potential in oncology, immunology, and anti-inflammatory applications. The< strong>2-chloro substituent at the 2-position enhances the electrophilicity of the molecule, making it a valuable precursor for further functionalization via nucleophilic substitution reactions.

The< strong>6-carboxylic acid moiety in< strong>2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid provides an additional site for chemical modification. This functional group can be readily transformed into other pharmacophores such as esters, amides, or carboxylate salts, depending on the desired properties of the final compound. Such modifications are crucial for optimizing solubility, bioavailability, and metabolic stability in drug candidates.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. The< strong>pyrrolopyrimidine core has been extensively studied due to its structural versatility and biological relevance. Notably, several< strong>pyrrolopyrimidine-based drugs have entered clinical trials or have been approved for therapeutic use. For instance, compounds targeting tyrosine kinases and other cancer-related enzymes often incorporate this scaffold to achieve high affinity and selectivity.

The< strong>CAS number 1638767-99-3 serves as a unique identifier for< strong>2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, ensuring consistency and accuracy in scientific literature and industrial applications. This compound has been utilized by researchers as a building block for synthesizing more complex molecules with tailored biological activities. Its role in drug development underscores the importance of high-quality intermediates in the pharmaceutical supply chain.

The synthesis of< strong>2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the pyrrolopyrimidine ring system followed by functional group interconversions to introduce the chloro and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

The< strong>methyl group at the 7-position in this compound contributes to its overall steric environment and electronic properties. This substitution can influence binding interactions with biological targets by altering hydrophobicity or electronic distribution. Such fine-tuning is essential for achieving optimal pharmacokinetic and pharmacodynamic properties in drug candidates.

In conclusion,< strong>2-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid(CAS No. 1638767-99-3) is a valuable intermediate in pharmaceutical research with significant potential for further development into novel therapeutic agents. Its unique structural features make it a versatile tool for medicinal chemists seeking to design molecules with improved efficacy and safety profiles. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in drug discovery efforts worldwide.